Cas no 163359-11-3 (3-Pyridineacetonitrile,a-methyl-)

• Product name: 3-Pyridineacetonitrile,a-methyl-
• CAS No: 163359-11-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 110214
• PubChem ID: 14939787

3-Pyridineacetonitrile,a-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile,a-methyl-
• 3-Pyridineacetonitrile,alpha-methyl-(9CI)
• 163359-11-3
• 2-(pyridin-3-yl)propanenitrile
• EN300-77879
• AKOS009459971
• SCHEMBL9314550
• 2-pyridin-3-ylpropanenitrile

• Inchi： InChI=1S/C8H8N2/c1-7(5-9)8-3-2-4-10-6-8/h2-4,6-7H,1H3
• InChI Key： ZQCJRXRGAZPPQV-UHFFFAOYSA-N
• SMILES： CC(C1=CN=CC=C1)C#N

Computed Properties

• Exact Mass: 132.068748264g/mol
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.7Ų